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Compound of Interest

Compound Name: Indolin-6-ylboronic acid

Cat. No.: B594351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Indolin-6-
ylboronic acid (CAS No. 1253912-15-0). The content herein is intended to support laboratory

professionals in the safe use of this compound in research and development settings. It is

important to note that a comprehensive, publicly available Safety Data Sheet (SDS) for this

specific compound is not readily available. Therefore, the following guidance is synthesized

from information on closely related arylboronic acids and general principles of laboratory safety.

All users should supplement this guide with their institution's specific safety protocols and

conduct a thorough risk assessment before use.

Chemical and Physical Properties
Indolin-6-ylboronic acid, also known as B-(2,3-Dihydro-1H-indol-6-yl)boronic acid, is a

specialty chemical often used as a building block in organic synthesis, particularly in the

development of novel pharmaceutical compounds.[1] While experimentally determined physical

and chemical data are limited, predicted values provide a baseline for handling procedures.
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Property Value Source

CAS Number 1253912-15-0 [1]

Molecular Formula C₈H₁₀BNO₂ [1]

Molecular Weight 162.98 g/mol

Purity Typically ≥96% [1]

Predicted Density 1.27 ± 0.1 g/cm³

Predicted Boiling Point 371.8 ± 52.0 °C

Storage Temperature 2-8°C, in a dry, dark place

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for Indolin-6-ylboronic acid is not

consistently available. However, based on the known hazards of similar arylboronic acids, such

as 6-Indolylboronic acid, it is prudent to handle this compound with the assumption that it may

possess the following hazards.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Precautionary Statements (General Recommendations):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Safe Handling
The following protocols are based on standard practices for handling powdered chemical

reagents with potential irritant properties.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory environment and procedures should be

conducted to determine the appropriate PPE. The following are minimum recommendations:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes. A

face shield should be used in addition to goggles when there is a risk of splashing.

Skin Protection:

Gloves: Nitrile gloves should be worn. Inspect gloves for any tears or perforations before

each use. Wash hands thoroughly after handling, even if gloves are worn.

Lab Coat: A flame-resistant lab coat that fits properly should be worn and buttoned to its

full length.

Respiratory Protection: All handling of solid Indolin-6-ylboronic acid that may generate dust

should be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood is

not available, a NIOSH-approved respirator with an appropriate particulate filter should be

used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b594351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing and Transfer
Preparation: Before handling, ensure the work area, such as a chemical fume hood, is clean

and uncluttered. Locate the nearest safety shower and eyewash station.

Procedure: Conduct all weighing and transferring of the solid compound within a chemical

fume hood to minimize the inhalation of dust particles. Use appropriate tools (e.g., spatulas)

to handle the material.

Dissolution
When preparing a solution, add the solid Indolin-6-ylboronic acid to the solvent slowly to

avoid splashing.

Carry out all dissolution procedures in a well-ventilated area, preferably within a chemical

fume hood.

Storage
Store Indolin-6-ylboronic acid in a tightly sealed container in a cool, dry, and dark place.

Recommended storage temperature is between 2°C and 8°C.

Store away from incompatible materials such as strong oxidizing agents.

Disposal
Collect all waste containing Indolin-6-ylboronic acid in a clearly labeled, sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with plenty

of water. Remove contaminated clothing and

shoes. Wash the skin with soap and water. If

irritation persists, seek medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response:

Evacuate the area.

Wear appropriate personal protective equipment.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Ventilate the area.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Indolin-6-ylboronic
acid from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b594351?utm_src=pdf-body
https://www.benchchem.com/product/b594351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Indolin-6-ylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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